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Compound of Interest

Compound Name: (±)-Acetylcarnitine chloride

Cat. No.: B1139489

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the chemical identifiers for (±)-Acetylcarnitine
chloride, a compound of significant interest in various research and development fields. As a

racemic mixture, precise identification is paramount to ensure experimental reproducibility and

regulatory compliance. This document offers a centralized resource for its nomenclature,

registry numbers, and structural representations.

Introduction: The Significance of Precise
Identification
(±)-Acetylcarnitine chloride, also known as Acetyl-DL-carnitine hydrochloride, is the racemic

mixture of the L- and D-enantiomers of acetylcarnitine. While the endogenous and biologically

active form is L-carnitine, the synthetic racemic mixture is frequently utilized in research

settings.[1][2] Understanding the distinct chemical identifiers for the racemic form versus the

individual stereoisomers is critical for accurate sourcing, data interpretation, and adherence to

scientific best practices.
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The CAS (Chemical Abstracts Service) Registry Number®, a universal standard for substance

identification, provides a unique identifier for (±)-Acetylcarnitine chloride, distinguishing it

from its enantiopure counterparts. This guide will delineate these identifiers to mitigate common

points of confusion in procurement and experimental design.

Core Chemical Identifiers
The primary identifier for the racemic mixture of Acetylcarnitine chloride is its CAS number. A

comprehensive list of its key chemical identifiers is presented below.

Identifier Value Source

CAS Number 2504-11-2 [2][3][4][5][6]

Molecular Formula C9H18ClNO4 [2][4][6]

Molecular Weight 239.70 g/mol [2][4][5]

IUPAC Name
(2-acetyloxy-3-carboxypropyl)-

trimethylazanium;chloride
[2]

InChI

InChI=1S/C9H17NO4.ClH/c1-

7(11)14-8(5-9(12)13)6-

10(2,3)4;/h8H,5-6H2,1-4H3;1H

[2][5]

InChIKey
JATPLOXBFFRHDN-

UHFFFAOYSA-N
[2][3]

Canonical SMILES
CC(=O)OC(CC(=O)O)C(C)C.

[Cl-]
[2][4]

It is crucial to differentiate the identifiers of the racemic mixture from its individual enantiomers:

L-Acetylcarnitine chloride: CAS Number 5080-50-2[7][8][9][10][11][12]

D-Acetylcarnitine chloride: While less common, it is important to source this enantiomer with

its specific CAS number if required for comparative studies.
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Navigating Nomenclature: Synonyms and
Stereochemistry
The nomenclature surrounding acetylcarnitine can be a source of confusion. The terms "(±)-
Acetylcarnitine chloride" and "Acetyl-DL-carnitine hydrochloride" are correct synonyms for

the racemic mixture.[5][6] However, it is scientifically inaccurate to use "Acetyl-L-carnitine

hydrochloride" interchangeably, as this refers specifically to the levorotatory enantiomer.

The diagram below illustrates the relationship between the racemic mixture and its constituent

enantiomers, highlighting the importance of precise terminology.

Stereoisomers of Acetylcarnitine Chloride
(±)-Acetylcarnitine Chloride

(CAS: 2504-11-2)

L-Acetylcarnitine Chloride
(CAS: 5080-50-2)

Biologically Active Form

Contains

D-Acetylcarnitine Chloride
(Inactive Enantiomer)

Contains

Click to download full resolution via product page

Caption: Relationship between racemic (±)-Acetylcarnitine chloride and its L- and D-

enantiomers.

Structural Representation and Molecular
Descriptors
The chemical structure of (±)-Acetylcarnitine chloride is fundamental to its properties and

interactions. The following diagram provides a visual representation of the molecule and the

key identifiers that describe its topology and composition.
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Chemical Identifiers of (±)-Acetylcarnitine Chloride

Chemical Identifiers Structural Identifiers Nomenclature

CAS Number

2504-11-2

Molecular Formula

C9H18ClNO4

Molecular Weight

239.70

SMILES

CC(=O)OC(CC(=O)O)CN+(C)C.[Cl-]

InChI

InChI=1S/C9H17NO4.ClH/c1-7(11)14-8(5-9(12)13)6-10(2,3)4;/h8H,5-6H2,1-4H3;1H

InChIKey

JATPLOXBFFRHDN-UHFFFAOYSA-N

IUPAC Name

(2-acetyloxy-3-carboxypropyl)-trimethylazanium;chloride

Synonyms

Acetyl-DL-carnitine hydrochloride

Click to download full resolution via product page

Caption: Key chemical and structural identifiers for (±)-Acetylcarnitine chloride.

Conclusion
For researchers and drug development professionals, the precise identification of (±)-
Acetylcarnitine chloride is a foundational aspect of rigorous scientific inquiry. This guide has

consolidated the essential chemical identifiers, clarified common nomenclature pitfalls, and

provided visual aids to underscore the importance of distinguishing the racemic mixture from its

individual enantiomers. By utilizing the correct CAS number and associated identifiers, the

scientific community can ensure clarity, consistency, and accuracy in the collective body of

research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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